3-(3-Methylphenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride

• IUPAC Name: 3-(3-methylphenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C13H15N3O.ClH/c1-9-4-2-5-10(8-9)12-15-13(17-16-12)11-6-3-7-14-11;/h2,4-5,8,11,14H,3,6-7H2,1H3;1H
• InChI Key: AKNVRTJALCQFNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3CCCN3.Cl
• Molecular Formula: C13H16ClN3O
• Molecular Weight: 265.74 g/mol
• CAS No.: 933060-39-0

Description

3-(3-Methylphenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride is a useful research compound. Its molecular formula is C13H16ClN3O and its molecular weight is 265.74. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

The structure-activity relationship (SAR) of 3-aryl-5-aryl-1,2,4-oxadiazoles, including compounds similar to the specified chemical, has been explored for apoptosis induction and potential anticancer activity. These compounds have shown activity against breast and colorectal cancer cell lines, with the molecular target identified as TIP47, an IGF II receptor binding protein, highlighting their potential as anticancer agents (Zhang et al., 2005).

Antimicrobial and Antifungal Activities

1,3,4-Oxadiazole derivatives have garnered attention for their antimicrobial, antifungal, and antitubercular properties. New compounds within this class have demonstrated potential antibacterial and antifungal activities, suggesting their utility in combating infectious diseases (Voskienė et al., 2012).

Material Science Applications

In the realm of materials science, 1,3,4-oxadiazole rings incorporated into polyamide and poly(amide-imide) structures exhibit high thermal stability and fluorescence in the blue region, indicating their potential use in optoelectronic devices (Hamciuc et al., 2015).

Corrosion Inhibition

The inhibitive properties of 1,3,4-oxadiazole derivatives on metal corrosion in simulated environments have been studied, showing that these compounds can effectively prevent corrosion and scaling, beneficial for industrial applications (Rochdi et al., 2014).